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molecular formula C11H19ClO3 B3020404 Heptanoic acid, 2-acetyl-7-chloro-, ethyl ester CAS No. 136879-36-2

Heptanoic acid, 2-acetyl-7-chloro-, ethyl ester

Cat. No. B3020404
CAS RN: 136879-36-2
M. Wt: 234.72
InChI Key: OPAYJXBCTOCXPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05268501

Procedure details

A mixture of ethyl acetoacetate [VI-1] (260.6 g, 2.0 mol), toluene (300 g) and 1-bromo-5-chloropentane [V-1] (311.0 g, 1.68 mol) is heated to 80°-90° C. Thereto is added anhydrous potassium carbonate (300 g), and the temperature thereof is raised to 100° C. The mixture is reacted at the same temperature for 18 hours. After completion of the reaction, the mixture is filtered, and the toluene layer is washed with water, and concentrated under reduced pressure to give crude ethyl 7-chloro-2-(1-oxo-ethyl)-heptanoate [II-1] (403.8 g, content; 68.8 %, yield; 69.1 %).
Name
ethyl acetoacetate
Quantity
260.6 g
Type
reactant
Reaction Step One
Name
1-bromo-5-chloropentane
Quantity
311 g
Type
reactant
Reaction Step One
Name
toluene
Quantity
300 g
Type
solvent
Reaction Step One
Name
potassium carbonate
Quantity
300 g
Type
reactant
Reaction Step Two
Name
ethyl 7-chloro-2-(1-oxo-ethyl)-heptanoate
Yield
69.1%

Identifiers

REACTION_CXSMILES
[C:1]([O:7][CH2:8][CH3:9])(=[O:6])[CH2:2][C:3]([CH3:5])=[O:4].Br[CH2:11][CH2:12][CH2:13][CH2:14][CH2:15][Cl:16].C(=O)([O-])[O-].[K+].[K+]>C1(C)C=CC=CC=1>[Cl:16][CH2:15][CH2:14][CH2:13][CH2:12][CH2:11][CH:2]([C:3](=[O:4])[CH3:5])[C:1]([O:7][CH2:8][CH3:9])=[O:6] |f:2.3.4|

Inputs

Step One
Name
ethyl acetoacetate
Quantity
260.6 g
Type
reactant
Smiles
C(CC(=O)C)(=O)OCC
Name
1-bromo-5-chloropentane
Quantity
311 g
Type
reactant
Smiles
BrCCCCCCl
Name
toluene
Quantity
300 g
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Two
Name
potassium carbonate
Quantity
300 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
is heated to 80°-90° C
CUSTOM
Type
CUSTOM
Details
The mixture is reacted at the same temperature for 18 hours
Duration
18 h
CUSTOM
Type
CUSTOM
Details
After completion of the reaction
FILTRATION
Type
FILTRATION
Details
the mixture is filtered
WASH
Type
WASH
Details
the toluene layer is washed with water
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure

Outcomes

Product
Name
ethyl 7-chloro-2-(1-oxo-ethyl)-heptanoate
Type
product
Smiles
ClCCCCCC(C(=O)OCC)C(C)=O
Measurements
Type Value Analysis
AMOUNT: MASS 403.8 g
YIELD: PERCENTYIELD 69.1%
YIELD: CALCULATEDPERCENTYIELD 102.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.